N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide

• IUPAC Name: N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide
• InChI: InChI=1S/C17H14ClN3OS/c1-21(17(22)12-5-3-2-4-6-12)10-16-20-15(11-23-16)13-7-8-19-9-14(13)18/h2-9,11H,10H2,1H3
• InChI Key: NMOVNQGXQLKRQQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=CS1)C2=C(C=NC=C2)Cl)C(=O)C3=CC=CC=C3
• Molecular Formula: C17H14ClN3OS
• Molecular Weight: 343.8 g/mol

Description

N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide, also known as GSK-3 inhibitor, is a chemical compound that has been widely used in scientific research to study various biological processes. This compound is a potent inhibitor of glycogen synthase kinase 3 (GSK-3), an enzyme that plays a crucial role in regulating many cellular functions, including gene expression, cell proliferation, and apoptosis.

Mechanism of Action

N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide acts as a potent and selective inhibitor of N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide, which is a serine/threonine protein kinase that plays a crucial role in many cellular processes. N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide is involved in the regulation of glycogen metabolism, cell cycle progression, and gene expression. By inhibiting N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide, N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide can modulate these cellular processes and affect various biological functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide depend on the specific biological process being studied. In general, N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide inhibition by this compound can lead to increased glycogen synthesis, altered gene expression, and changes in cell proliferation and survival. In the context of neurodegenerative diseases, N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide inhibition by N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide can promote neuronal survival and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide in lab experiments is its high potency and selectivity for N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide inhibition. This allows researchers to study the effects of N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide inhibition without affecting other cellular processes. However, one limitation of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide. One area of interest is the role of N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide inhibition in cancer therapy, as N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide has been implicated in the regulation of cell proliferation and survival in cancer cells. Another area of interest is the use of N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide inhibitors in the treatment of neurodegenerative diseases, as N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide has been shown to play a role in the pathogenesis of these diseases. Additionally, further research is needed to elucidate the specific downstream effects of N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide inhibition in different biological contexts.

Synthesis Methods

The synthesis of N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide involves several steps, starting from the reaction of 3-chloro-4-pyridinylboronic acid with 2-bromo-1,3-thiazole. The resulting intermediate is then coupled with N-methylbenzamide using a palladium-catalyzed cross-coupling reaction. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide has been used in various scientific studies to investigate the role of N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide in different biological processes. For example, this compound has been used to study the effects of N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide inhibition on neuronal differentiation, neuroinflammation, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been used to investigate the role of N-[[4-(3-chloropyridin-4-yl)-1,3-thiazol-2-yl]methyl]-N-methylbenzamide in cancer, diabetes, and cardiovascular diseases.